Cas no 1049439-78-2 (N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide)

• Product Name: N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide
• CAS No: 1049439-78-2
• MF: C₂₄H₂₆FN₃O
• MW: 391.481149196625
• CID: 6416236
• PubChem ID: 42267286
• Update Time: 2025-10-29

N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide
• N-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-2-naphthalen-1-ylacetamide
• F5264-0620
• AKOS024504262
• N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-2-(naphthalen-1-yl)acetamide
• 1049439-78-2

• Inchi： 1S/C24H26FN3O/c25-22-10-3-4-11-23(22)28-16-14-27(15-17-28)13-12-26-24(29)18-20-8-5-7-19-6-1-2-9-21(19)20/h1-11H,12-18H2,(H,26,29)
• InChI Key： JKZBFYJCZKCADX-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=CC=C2F)CC1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 391.20599062g/mol
• Monoisotopic Mass: 391.20599062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.6Ų

Additional information on N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide

Professional Introduction to N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide (CAS No. 1049439-78-2)

N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide, a compound with the CAS number 1049439-78-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a piperazine ring and a naphthalene moiety, contribute to its unique pharmacological properties.

The chemical structure of N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide is characterized by its intricate arrangement of functional groups. The piperazine ring, a key component in many pharmacologically active agents, is connected to an ethyl chain that further extends into a naphthalene group. This configuration not only enhances the molecule's solubility but also influences its interaction with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic applications. The fluorine atom in the 2-fluorophenyl group plays a crucial role in modulating the pharmacokinetic properties of the molecule, thereby improving its bioavailability and efficacy. This has been particularly observed in preclinical trials where N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide demonstrated significant activity against certain neurological disorders.

The naphthalene ring in the structure contributes to the compound's stability and binding affinity to specific receptors. This has led researchers to explore its potential as an intermediate in the synthesis of more complex drug molecules. The combination of these structural elements makes N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide a versatile candidate for further development in medicinal chemistry.

In the realm of drug discovery, the synthesis and optimization of this compound have been areas of active investigation. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. The use of computational chemistry techniques has also aided in understanding the molecular interactions and predicting the pharmacological outcomes.

The biological activity of N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide has been evaluated in various cell-based assays and animal models. These studies have revealed its potential as a therapeutic agent for conditions such as depression, anxiety, and other central nervous system disorders. The compound's ability to modulate neurotransmitter systems makes it an attractive candidate for further clinical development.

One of the most compelling aspects of this research is the exploration of its mechanism of action. Detailed molecular dynamics simulations have provided insights into how N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide interacts with target proteins. These interactions are critical for understanding its therapeutic effects and for designing derivatives with enhanced properties.

The development of novel pharmaceuticals often involves iterative processes of synthesis, testing, and refinement. N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-y acetamide is no exception, with ongoing research aimed at optimizing its pharmacological profile. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are paving the way for new treatments that could significantly improve patient outcomes.

The impact of this research extends beyond academic circles, holding promise for future clinical applications. As our understanding of molecular mechanisms continues to evolve, compounds like N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2-(naphthalen-1-yl)acetamide (CAS No.1049439-78-2) will continue to play a pivotal role in shaping the landscape of modern medicine.